Cas no 1512361-33-9 (methyl({1H-pyrrolo2,3-bpyridin-3-yl}methyl)amine)

• Product Name: methyl({1H-pyrrolo2,3-bpyridin-3-yl}methyl)amine
• CAS No: 1512361-33-9
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 5822986
• PubChem ID: 66416579
• Update Time: 2025-06-22

methyl({1H-pyrrolo2,3-bpyridin-3-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-methanamine, N-methyl-
• methyl({1H-pyrrolo2,3-bpyridin-3-yl}methyl)amine
• methyl({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine
• EN300-1842333
• AKOS015761672
• 1512361-33-9

• Inchi： 1S/C9H11N3/c1-10-5-7-6-12-9-8(7)3-2-4-11-9/h2-4,6,10H,5H2,1H3,(H,11,12)
• InChI Key： YUIAYADFXZIUAJ-UHFFFAOYSA-N
• SMILES： C12NC=C(CNC)C1=CC=CN=2

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• pka: 14.22±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on methyl({1H-pyrrolo2,3-bpyridin-3-yl}methyl)amine

Comprehensive Overview of Methyl({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine (CAS No. 1512361-33-9)

Methyl({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine (CAS No. 1512361-33-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1512361-33-9, belongs to the pyrrolopyridine family, a class of compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of methyl({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine features a pyrrolopyridine core, which is a fused bicyclic system combining pyrrole and pyridine rings. This structure is highly versatile, making it a valuable scaffold in medicinal chemistry. The compound's amine functional group further enhances its reactivity, allowing for various derivatizations to optimize pharmacological properties. Its CAS number 1512361-33-9 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial research.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their potential in treating diseases such as cancer, inflammation, and neurodegenerative disorders. Methyl({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine is no exception, with studies highlighting its role as a key intermediate in synthesizing bioactive molecules. For instance, its incorporation into kinase inhibitors has shown promise in targeting aberrant signaling pathways in cancer cells. This aligns with the current trend of precision medicine, where researchers seek compounds with high specificity and minimal side effects.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The pyrrolopyridine scaffold is known to cross the blood-brain barrier, making it a candidate for treating neurological conditions. Searches for CNS-active compounds and blood-brain barrier permeability often lead to discussions about derivatives of methyl({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine. Its CAS number 1512361-33-9 is thus a valuable identifier for researchers exploring these applications.

From a synthetic chemistry perspective, the preparation of methyl({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine involves multi-step reactions, often starting from commercially available pyrrolopyridine precursors. Optimizing these synthetic routes is a hot topic in organic chemistry forums, with many researchers sharing protocols to improve yield and purity. The compound's CAS number 1512361-33-9 is frequently cited in patents and publications, underscoring its industrial relevance.

Environmental and regulatory considerations also play a role in the compound's usage. While methyl({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine is not classified as a hazardous material, its handling requires standard laboratory safety measures. This aligns with the broader industry focus on green chemistry and sustainable practices, which are increasingly prioritized in chemical research.

In summary, methyl({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine (CAS No. 1512361-33-9) is a promising compound with wide-ranging applications in drug discovery and development. Its pyrrolopyridine core and amine functionality make it a versatile building block for designing novel therapeutics. As research continues to uncover its potential, the compound's CAS number 1512361-33-9 will remain a key reference in scientific literature and databases.